Cas no 62585-04-0 (4-(3-oxopentanoyl)benzonitrile)

• Product Name: 4-(3-oxopentanoyl)benzonitrile
• CAS No: 62585-04-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 439100
• PubChem ID: 12340168
• Update Time: 2025-04-19

4-(3-oxopentanoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-oxopentanoyl)benzonitrile
• Benzonitrile, 4-(1,3-dioxopentyl)-
• DTXSID30491881
• 62585-04-0
• EN300-1125569

• Inchi： 1S/C12H11NO2/c1-2-11(14)7-12(15)10-5-3-9(8-13)4-6-10/h3-6H,2,7H2,1H3
• InChI Key： BKVZBZRRHLHHOR-UHFFFAOYSA-N
• SMILES： O=C(CC)CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones